Cas no 876865-28-0 (6-(2-methoxyethyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

6-(2-Methoxyethyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a pyrrolopyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a methoxyethyl substituent at the 6-position and a 3-methylphenyl group at the 4-position, contributing to its unique physicochemical properties. The compound's fused pyrrolopyrimidine core enhances its stability and binding affinity, making it a candidate for targeting specific biological pathways. Its solubility and reactivity profile suggest utility in synthetic intermediates or as a scaffold for drug development. Further studies may explore its pharmacological activity, particularly in modulating enzyme or receptor interactions.
6-(2-methoxyethyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione structure
876865-28-0 structure
Product Name:6-(2-methoxyethyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
CAS No:876865-28-0
MF:C16H19N3O3
MW:301.340363740921
CID:5476618
Update Time:2025-05-20

6-(2-methoxyethyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 6-(2-methoxyethyl)-4-(3-methylphenyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
    • 6-(2-methoxyethyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
    • Inchi: 1S/C16H19N3O3/c1-10-4-3-5-11(8-10)14-13-12(17-16(21)18-14)9-19(15(13)20)6-7-22-2/h3-5,8,14H,6-7,9H2,1-2H3,(H2,17,18,21)
    • InChI Key: INKJHRGZUOXPLF-UHFFFAOYSA-N
    • SMILES: C1(=O)NC(C2=CC=CC(C)=C2)C2C(=O)N(CCOC)CC=2N1

6-(2-methoxyethyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Pricemore >>

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Additional information on 6-(2-methoxyethyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Comprehensive Analysis of 6-(2-methoxyethyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 876865-28-0)

The compound 6-(2-methoxyethyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 876865-28-0) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its pyrrolopyrimidine core is a privileged scaffold in drug discovery, often associated with modulating kinase activity and other enzymatic processes. The presence of a 3-methylphenyl moiety and a 2-methoxyethyl side chain enhances its potential for targeted interactions with biological systems, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies highlight the growing demand for small-molecule inhibitors and kinase modulators, particularly in oncology and neurodegenerative disease research. The pyrrolo[3,4-d]pyrimidine derivatives, including this compound, are frequently investigated for their ability to interfere with signal transduction pathways. For instance, users searching for "kinase inhibitors for cancer therapy" or "pyrrolopyrimidine derivatives in drug design" will find this molecule relevant due to its structural similarity to known bioactive compounds. Its CAS No. 876865-28-0 serves as a critical identifier for researchers sourcing high-purity materials for preclinical studies.

The synthetic accessibility of 6-(2-methoxyethyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione further underscores its utility in medicinal chemistry. Laboratories focusing on structure-activity relationship (SAR) optimization often employ this scaffold to explore modifications at the 2-methoxyethyl or 3-methylphenyl positions. Such modifications can significantly alter solubility, bioavailability, and target affinity—key considerations for drug candidates. Searches like "how to improve solubility of pyrrolopyrimidines" or "SAR studies on heterocyclic compounds" align closely with the applications of this molecule.

From a technical perspective, the compound's IUPAC name reflects its intricate ring system and substituent arrangement, which are pivotal for its biochemical interactions. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis are essential for characterizing this compound, as evidenced by frequent queries like "NMR peaks for pyrrolopyrimidine derivatives" or "HPLC methods for heterocyclic compounds." These methodologies ensure accurate identification and quality control, critical for reproducibility in research.

Beyond its pharmaceutical potential, CAS No. 876865-28-0 is also a candidate for material science applications. Its conjugated system and heteroatom-rich structure make it a potential building block for organic electronic materials or fluorescent probes. Researchers investigating "organic semiconductors" or "small-molecule fluorophores" may find this compound valuable for its photophysical properties. This dual applicability in life sciences and materials science enhances its appeal across interdisciplinary fields.

In summary, 6-(2-methoxyethyl)-4-(3-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione represents a versatile and promising scaffold in modern chemistry. Its relevance to trending topics like targeted drug delivery, kinase inhibition, and functional materials ensures sustained interest from both academic and industrial sectors. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics and advanced materials.

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